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Compound of Interest

Compound Name: 4-Fluoro-3-methoxybenzaldehyde

Cat. No.: B144112 Get Quote

An In-depth Technical Guide on the Material Safety of 4-Fluoro-3-methoxybenzaldehyde

This technical guide provides a comprehensive overview of the material safety data for 4-
Fluoro-3-methoxybenzaldehyde (CAS No: 128495-46-5), designed for researchers,

scientists, and professionals in drug development. The information is compiled from various

safety data sheets to ensure a thorough understanding of the substance's hazards, handling

procedures, and emergency protocols.

Chemical Identification and Properties
4-Fluoro-3-methoxybenzaldehyde is a solid organic compound. Its fundamental identification

and physicochemical properties are summarized below.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 4-fluoro-3-methoxybenzaldehyde[1]

CAS Number 128495-46-5[1][2][3]

Molecular Formula C₈H₇FO₂[1][2][3]

Molecular Weight 154.14 g/mol [1][3]

Synonyms FC₆H₃(OCH₃)CHO

InChI Key NALVGTOMKSKFFV-UHFFFAOYSA-N[1]

| SMILES | COC1=C(C=CC(=C1)C=O)F[1] |

Table 2: Physicochemical Properties

Property Value

Physical Form Solid

Appearance Off-white[4]

Melting Point 58-62 °C[5]

Boiling Point 93 °C @ 4.5 Torr[6]

Flash Point Not applicable

| Density | 1.192 g/cm³ (Predicted)[6] |

Hazard Identification and GHS Classification
The compound is classified as hazardous under the Globally Harmonized System (GHS). The

signal word for this chemical is Danger.[2]

Table 3: GHS Hazard Classification
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Classification Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed[1][2]

Skin Corrosion/Irritation H315 Causes skin irritation[1][2]

Serious Eye Damage/Irritation H318 Causes serious eye damage[1]

| Specific Target Organ Toxicity (Single Exposure) | H335 | May cause respiratory irritation[1][2]

|

4-Fluoro-3-methoxybenzaldehyde

Exclamation Mark

Corrosion

Health Hazard

H302: Harmful if swallowed

H315: Causes skin irritation

H318: Causes serious eye damage

H335: May cause respiratory irritation
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GHS Hazard Profile for the Compound.

Safe Handling and Personal Protective Equipment
(PPE)
Strict adherence to precautionary measures is essential when handling this compound.

Table 4: Precautionary Statements
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Type Code Statement

Prevention P261
Avoid breathing
dust/fume/gas/mist/vapour
s/spray.[2]

P264
Wash skin thoroughly after

handling.[2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty

of water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Storage P405 Store locked up.[2][7]

P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[7]

| Disposal | P501 | Dispose of contents/container to an approved waste disposal plant.[7] |
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Handling the Compound

Risk of Inhalation?

Risk of Skin Contact?

No Wear N95 Dust Mask

Yes

Risk of Eye Contact?

No Wear Protective Gloves

Yes

Wear Eyeshields

Yes

Proceed with Work

No
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Recommended PPE Selection Workflow.
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Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in case of exposure.

Table 5: First Aid Measures

Exposure Route First Aid Instructions

Inhalation

Move the person into fresh air. If not
breathing, give artificial respiration.
Consult a physician.[2][4]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation occurs.[4][7]

Eye Contact

Rinse cautiously and thoroughly with water for

at least 15 minutes, holding eyelids apart.

Immediately seek medical attention.[2][4]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Call a poison control center or

doctor for treatment advice.[4] |

In case of a fire, use water spray, carbon dioxide (CO₂), or dry chemical extinguishers.[4]

Firefighters should wear full protective gear and self-contained breathing apparatus.[4]

Experimental Protocols and Toxicological
Information
The available safety data sheets classify the hazards of 4-Fluoro-3-methoxybenzaldehyde
based on standard toxicological assessments. However, these documents do not provide

detailed experimental protocols (e.g., specific OECD guideline studies) or quantitative toxicity

data such as LD50 or LC50 values. The classifications imply the following toxicological

endpoints:

Acute Oral Toxicity: The substance is harmful if ingested.

Skin Irritation: Causes irritation upon dermal contact.
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Serious Eye Damage: Poses a significant risk of serious damage to the eyes.

Respiratory Tract Irritation: Inhalation of dust may cause irritation to the respiratory system.

The process for determining such hazards typically follows a structured workflow.

1. Substance Identification
(4-Fluoro-3-methoxybenzaldehyde)

2. Physicochemical Analysis
(e.g., Form, Melting Point)

3. Toxicological Testing
(In vivo / In vitro studies)

4. Hazard Identification
(e.g., Skin Irritation, Eye Damage)

5. GHS Classification & Labeling
(Assign H-Statements, Pictograms)

6. Safety Data Sheet (SDS) Creation
(Communicate Hazards & Precautions)

7. Risk Management
(Define PPE, Handling, Storage)
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General Workflow for Chemical Hazard Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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